Cas no 10468-36-7 (Spiro[3.4]octan-5-one)

• Product Name: Spiro[3.4]octan-5-one
• CAS No: 10468-36-7
• MF: C₈H₁₂O
• MW: 124.180282592773
• MDL: MFCD24688158
• CID: 1145108
• PubChem ID: 549339
• Update Time: 2025-04-24

Spiro[3.4]octan-5-one Chemical and Physical Properties

Names and Identifiers

• Spiro[3.4]octan-5-one
• DDEJDSGORXALFP-UHFFFAOYSA-N
• AS-48720
• F52959
• F2167-7884
• SCHEMBL3397460
• spiro[3.4]octan-5-on
• DTXSID701016045
• AKOS023656477
• 10468-36-7
• spiro[3.4]octan-8-one
• EN300-247613
• MFCD24688158
• CS-0440228

• MDL： MFCD24688158
• Inchi： 1S/C8H12O/c9-7-3-1-4-8(7)5-2-6-8/h1-6H2
• InChI Key： DDEJDSGORXALFP-UHFFFAOYSA-N
• SMILES： O=C1CCCC21CCC2

Computed Properties

• Exact Mass: 124.08886
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Spiro[3.4]octan-5-one

Introduction to Spiro[3.4]octan-5-one (CAS No. 10468-36-7)

Spiro[3.4]octan-5-one, a compound with the chemical formula C₉H₁₄O, is a spirocyclic ketone that has garnered significant attention in the field of organic chemistry and pharmaceutical research. The CAS number 10468-36-7 uniquely identifies this molecule, distinguishing it from other compounds with similar structures. This spirocyclic framework, characterized by a central oxygen atom linking two rings, has been explored for its potential applications in various chemical and biological contexts.

The spiro[3.4]octan-5-one structure exhibits interesting electronic and steric properties due to the rigid spiro configuration. This rigidity can influence the molecule's reactivity and its interaction with biological targets, making it a valuable scaffold for drug design. In recent years, researchers have been particularly interested in leveraging this scaffold to develop novel therapeutic agents.

One of the most compelling aspects of Spiro[3.4]octan-5-one is its utility as a building block in medicinal chemistry. The spirocyclic core provides a unique three-dimensional shape that can be optimized for better binding affinity to biological receptors. This has led to several studies exploring its derivatives as potential candidates for treating various diseases, including neurological disorders and cancer.

Recent advancements in computational chemistry have further enhanced the understanding of Spiro[3.4]octan-5-one's properties. Molecular modeling studies have revealed that the spirocyclic structure can adopt multiple conformations, which may impact its biological activity. These insights have guided the design of more effective derivatives with improved pharmacokinetic profiles.

Moreover, the synthesis of Spiro[3.4]octan-5-one has been refined through various methodologies, including asymmetric synthesis and catalytic processes. These advancements have not only improved the yield and purity of the compound but also opened new avenues for its functionalization. Researchers are now exploring ways to introduce additional functional groups into the spirocyclic core to enhance its biological activity.

In the realm of drug discovery, Spiro[3.4]octan-5-one has been investigated for its potential as an intermediate in the synthesis of more complex molecules. Its unique structural features make it an attractive candidate for generating novel scaffolds with tailored properties. For instance, modifications at the ketone group or the spiro carbon can lead to compounds with different biological activities, offering opportunities for developing new therapeutic strategies.

The pharmacological profile of Spiro[3.4]octan-5-one has been studied in various preclinical models. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. These preliminary results have sparked interest in further exploring its therapeutic potential, particularly in areas where existing treatments are limited.

As our understanding of molecular interactions continues to evolve, so does the role of Spiro[3.4]octan-5-one in chemical biology research. The compound's unique structure and reactivity make it a valuable tool for investigating fundamental mechanisms in cellular processes. By studying its interactions with biological targets, researchers can gain insights into disease mechanisms and develop more targeted therapies.

The future of Spiro[3.4]octan-5-one research looks promising, with ongoing studies aiming to uncover new applications and optimize existing ones. The combination of computational modeling, synthetic chemistry, and pharmacological investigation will continue to drive innovation in this field. As new discoveries are made, Spiro[3.4]octan-5-one is poised to remain a key compound in both academic research and industrial applications.